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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190

These application notes provide detailed protocols for the dissolution and use of CAY10465, a
potent and selective aryl hydrocarbon receptor (AhR) agonist, for in vitro and in vivo research
applications.

Product Information

e Product Name: CAY10465

e Chemical Name: 1,3-dichloro-5-[(1E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-benzene
e Molecular Formula: CisHoCl2F3

» Molecular Weight: 317.1 g/mol

e Mechanism of Action: CAY10465 is a resveratrol analog that acts as a potent and selective
agonist for the Aryl Hydrocarbon Receptor (AhR), with a Ki value of 0.2 nM.[1][2][3][4][5] It
shows high selectivity for AhR, with no significant activity at the estrogen receptor (Ki >
100,000 nM).[2][4]

Solubility Data

CAY10465 is a crystalline solid that is soluble in organic solvents but sparingly soluble in
aqueous buffers.[3] For optimal dissolution, it is recommended to first prepare a concentrated
stock solution in an organic solvent.
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Solvent

Solubility (approx.)

Molar
Concentration (at
max solubility)

Notes

Dimethyl Sulfoxide
(DMSO)

30 - 100 mg/mL

94.6 - 315.3 mM

Sonication may be
required for complete
dissolution.[2] Use
fresh, anhydrous
DMSO as it is
hygroscopic, which
can reduce solubility.

[5]L6]

Ethanol 20 - 40 mg/mL 63.1-126.2 mM
Dimethyl Formamide
30 mg/mL 94.6 mM
(DMF)
To prepare, first
1:1 DMSO:PBS (pH dissolve CAY10465 in
0.5 mg/mL 1.58 mM _
7.2) DMSO and then dilute
with PBS.[3]
Water Insoluble

Experimental Protocols
Preparation of a Concentrated Stock Solution (e.g., 10

mM in DMSO)

Materials:

CAY 10465 (crystalline solid)
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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e \ortex mixer
e Optional: Sonicator
Procedure:

Weighing: Carefully weigh the desired amount of CAY10465 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.171 mg of CAY10465.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM
solution from 3.171 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, sonicate the solution for a few minutes to ensure
complete dissolution.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 1 year).[5]

Preparation of Working Solutions for Cell-Based Assays
Materials:

e Concentrated CAY10465 stock solution (e.g., 10 mM in DMSO)

o Appropriate cell culture medium or agueous buffer (e.g., PBS)

Procedure:

o Serial Dilution: Perform serial dilutions of the concentrated stock solution into the desired cell
culture medium or buffer to achieve the final working concentration.

e DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is
kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium
with the same final concentration of DMSO) should always be included in experiments.
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e Agueous Solubility: For applications requiring an aqueous solution, first dissolve CAY10465
in DMSO and then dilute this solution with the aqueous buffer of choice.[3] Note that the
solubility in aqueous solutions is limited. For instance, a 1:1 solution of DMSO:PBS (pH 7.2)
can dissolve approximately 0.5 mg/mL of CAY10465.[3]

 Stability: Aqueous solutions of CAY10465 are not recommended for storage for more than
one day.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of CAY10465 and a general workflow
for its application in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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